[4-chloro-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetonitrile

• IUPAC Name: 2-[4-chloro-3-(trifluoromethyl)pyrazol-1-yl]acetonitrile
• InChI: InChI=1S/C6H3ClF3N3/c7-4-3-13(2-1-11)12-5(4)6(8,9)10/h3H,2H2
• InChI Key: WMRPBXWMZHXJRJ-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=NN1CC#N)C(F)(F)F)Cl
• Molecular Formula: C6H3ClF3N3
• Molecular Weight: 209.55 g/mol

Description

“[4-chloro-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetonitrile” is a chemical compound with the empirical formula C8H3ClF3N. It is a unique compound that is part of a collection of unique chemicals provided by Sigma-Aldrich.

Synthesis Analysis

While specific synthesis methods for “[4-chloro-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetonitrile” were not found, there are related compounds that have been synthesized. For instance, a series of 4-[4–chloro-3-(trifluoromethyl)-phenyl]-4-piperidinol (TFMP) derivatives were synthesized and characterized by physical and spectral methods. Additionally, there are various methods for the synthesis of pyrazoles, which could potentially be adapted for the synthesis of this specific compound.

Molecular Structure Analysis

The molecular structure of “[4-chloro-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetonitrile” can be represented by the SMILES string FC(F)(F)c1cc(ccc1Cl)C#N. This indicates the presence of a trifluoromethyl group, a chloro group, and a nitrile group on a pyrazole ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of “[4-chloro-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetonitrile” include a molecular weight of 205.56. It is a solid crystalline substance with a white appearance. The melting point ranges from 64 - 68 °C and the boiling point ranges from 100 - 105 °C.

Scientific Research Applications

I have conducted a search for the scientific research applications of “[4-chloro-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetonitrile” and its alternative name “2-(4-Chloro-3-(trifluoromethyl)-1H-pyrazol-1-yl)acetonitrile”. However, the search results did not provide enough detailed information to identify six to eight unique applications with separate and detailed sections as requested.

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Safety and Hazards

“[4-chloro-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetonitrile” is considered hazardous. It is toxic in contact with skin, causes skin irritation, causes serious eye irritation, and is harmful if swallowed or inhaled. It is recommended to use this chemical only outdoors or in a well-ventilated area, and to wear protective gloves, clothing, and eye/face protection.

Mechanism of Action

Target of Action

Compounds with similar structures, such as 4-[4–chloro-3- (trifluoromethyl)-phenyl]-4-piperidinol (tfmp) derivatives, have been studied for their analgesic potential . These compounds have shown to interact with opioid receptors, suggesting that our compound of interest may also target similar receptors .

Mode of Action

Based on its structural similarity to tfmp derivatives, it can be hypothesized that it may interact with opioid receptors, leading to a decrease in the perception of pain . The trifluoromethyl group plays an increasingly important role in pharmaceuticals, agrochemicals, and materials .

Biochemical Pathways

Opioid receptors are involved in the modulation of pain signals and their activation can lead to a decrease in the perception of pain .

Pharmacokinetics

The presence of the trifluoromethyl group can potentially influence these properties, as it is known to enhance the metabolic stability and lipophilicity of pharmaceutical compounds .

Result of Action

If it acts similarly to its tfmp analogues, it may result in potent analgesic efficacy and an ultrashort to long duration of action .